2-(2,2,2-Trifluoroethoxy)pyridine-4-carbonitrile
Cat. No. B2561479
Key on ui cas rn:
618446-30-3
M. Wt: 202.136
InChI Key: MZMHDUGIMFIZLK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:18]1[O:19][CH2:20][CH2:21][CH2:22]1.[Cl:9][c:10]1[cH:11][c:12]([C:13]#[N:14])[cH:15][cH:16][n:17]1.[H-:2].[Na+:1].[OH:3][CH2:4][C:5]([F:6])([F:7])[F:8]>>[O:3]([CH2:4][C:5]([F:6])([F:7])[F:8])[c:10]1[cH:11][c:12]([C:13]#[N:14])[cH:15][cH:16][n:17]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1ccnc(Cl)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCC(F)(F)F
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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N#Cc1ccnc(OCC(F)(F)F)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
